3-Amino-5-heptyl-5-methylimidazolidine-2,4-dione
Overview
Description
3-Amino-5-heptyl-5-methylimidazolidine-2,4-dione, also known as levetiracetam, is a widely used antiepileptic drug. It is a pyrrolidone derivative with a unique chemical structure that sets it apart from other antiepileptic drugs. Levetiracetam has been shown to be effective in the treatment of various types of seizures, including partial-onset seizures, myoclonic seizures, and generalized tonic-clonic seizures.
Scientific Research Applications
- AHMD has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to understand its mechanism of action and potential clinical applications .
- AHMD exhibits neuroprotective properties by modulating oxidative stress and inflammation. It may have implications in treating neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease. Researchers are exploring its ability to enhance neuronal survival and reduce neuroinflammation .
- AHMD has been studied for its anti-inflammatory effects. It may inhibit pro-inflammatory cytokines and enzymes, making it relevant in conditions like rheumatoid arthritis and inflammatory bowel diseases. Preclinical studies have demonstrated its potential as an anti-inflammatory agent .
- AHMD possesses antibacterial and antifungal properties. Researchers have investigated its efficacy against various pathogens, including drug-resistant strains. It could be a valuable addition to antimicrobial therapies or wound healing formulations .
- Studies suggest that AHMD may have cardiovascular benefits. It could help regulate blood pressure, reduce oxidative stress, and improve endothelial function. Researchers are exploring its potential in preventing cardiovascular diseases .
- AHMD has been investigated for its impact on metabolic pathways. It may influence glucose metabolism, lipid profiles, and adipocyte function. Researchers are studying its role in managing obesity and related metabolic disorders .
Anticancer Research
Neuroprotection and Neurodegenerative Diseases
Anti-Inflammatory Activity
Antimicrobial Applications
Cardiovascular Health
Metabolic Disorders and Obesity
properties
IUPAC Name |
3-amino-5-heptyl-5-methylimidazolidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O2/c1-3-4-5-6-7-8-11(2)9(15)14(12)10(16)13-11/h3-8,12H2,1-2H3,(H,13,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWQLZWIVFVTAAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC1(C(=O)N(C(=O)N1)N)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-heptyl-5-methylimidazolidine-2,4-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[6-Methyl-2-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidin-4-yl]morpholine](/img/structure/B2768537.png)
![1-Phenyl-4-{[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetyl}piperazine](/img/structure/B2768538.png)
![5-(3-methoxypropyl)-N-(4-methylthiazol-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2768542.png)
![N-(3-chloro-4-fluorophenyl)-2-(3-oxo-6-(phenylthio)-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide](/img/structure/B2768543.png)
![(2E)-3-(3-([(3-Hydroxypropyl)amino]sulfonyl)-4-methoxyphenyl)acrylic acid](/img/structure/B2768550.png)
![3-benzyl-9-(4-fluorophenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/no-structure.png)
![2,4-dichlorophenyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate](/img/structure/B2768552.png)
![3-Methyl-8-thiabicyclo[3.2.1]octan-3-amine hydrochloride](/img/structure/B2768558.png)